Cas no 56963-01-0 (1,3-Dithiepane, 2-methylene-)

• Product Name: 1,3-Dithiepane, 2-methylene-
• CAS No: 56963-01-0
• MF: C₆H₁₀S₂
• MW: 146.273599147797
• CID: 347226
• PubChem ID: 12214590
• Update Time: 2025-04-19

1,3-Dithiepane, 2-methylene- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiepane, 2-methylene-
• 2-methylidene-1,3-dithiepane
• SCHEMBL6754619
• 56963-01-0
• DTXSID40480781

• Inchi： 1S/C6H10S2/c1-6-7-4-2-3-5-8-6/h1-5H2
• InChI Key： FHXKZFXIDYAEKS-UHFFFAOYSA-N
• SMILES： S1C(=C)SCCCC1

Computed Properties

• Exact Mass: 146.0225
• Monoisotopic Mass: 146.02239267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 78.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketene acetals